2-((2-Methyl-1-oxo-2-propenyl)oxy)benzoic acid

• CAS No.: 38697-36-8
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 2-(2-methylprop-2-enoyloxy)benzoic acid
• InChI: InChI=1S/C11H10O4/c1-7(2)11(14)15-9-6-4-3-5-8(9)10(12)13/h3-6H,1H2,2H3,(H,12,13)
• InChI Key: QFPKSTNFHFEHJL-UHFFFAOYSA-N
• SMILES: CC(=C)C(=O)OC1=CC=CC=C1C(=O)O
• Synonyms: polymethacryloyloxybenzoic acid

Description

2-((2-Methyl-1-oxo-2-propenyl)oxy)benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methacryloyloxybenzoate is prepared by dissolving 10 grams of methacryloyloxybenzoic acid in 150 ml of the aqueous solution containing 1.94 grams of sodium hydroxide. Twelve milliliters of 2 N NaOH solution is added in order to obtain a clear solution. To this solution maintained at 0°-5° C. and under nitrogen is added 0.15 grams of potassium persulfate in 7 ml of water, followed after one minute by 0.075 grams of sodium bisulfite in 5 ml of water. After the mixture is maintained at that temperature for 10 hours, it is allowed to rise to room temperature and stirred for an additional 16 hours. The reaction mixture is acidified with 100 ml of 20% by weight hydrochloric acid to precipitate the polymer. The polymer is filtered, washed with water, and then dried at 120° C./0.1 mm Hg to yield 5.7 grams of polymethacryloyloxybenzoic acid with an inherent viscosity of 1.46 (0.2%, 2 N NaOH, 25° ), and having a melting point of greater than 330° C.